Cas no 2027674-80-0 (1-(1,2,4,5-Tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one)

• Product Name: 1-(1,2,4,5-Tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one
• CAS No: 2027674-80-0
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5407503
• Update Time: 2025-08-04

1-(1,2,4,5-Tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,4,5-Tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one

• Inchi： 1S/C14H17NO/c1-3-14(16)15-9-8-12-6-4-5-7-13(12)11(2)10-15/h3-7,11H,1,8-10H2,2H3
• InChI Key： DCQUFSJYWHYDIN-UHFFFAOYSA-N
• SMILES： C(N1CCC2=CC=CC=C2C(C)C1)(=O)C=C

Experimental Properties

• Density: 1.035±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 386.1±32.0 °C(Predicted)
• pka: -0.92±0.40(Predicted)

Additional information on 1-(1,2,4,5-Tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one

Comprehensive Overview of 1-(1,2,4,5-Tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one (CAS No. 2027674-80-0)

The compound 1-(1,2,4,5-Tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one (CAS No. 2027674-80-0) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a benzazepine core coupled with a propenone moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of neurological and metabolic pathways, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule compounds like 1-(1,2,4,5-Tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one has surged due to their versatility in drug development. This compound's CAS No. 2027674-80-0 is frequently searched in academic and industrial databases, reflecting its relevance in modern pharmacology. Its structural similarity to known benzazepine derivatives suggests potential applications in treating conditions such as anxiety, depression, and neurodegenerative disorders, which are hot topics in healthcare discussions today.

The synthesis and characterization of 1-(1,2,4,5-Tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one involve advanced organic chemistry techniques, including microwave-assisted synthesis and high-performance liquid chromatography (HPLC) for purification. These methods are critical for ensuring the compound's purity and efficacy, which are paramount for preclinical studies. The growing interest in green chemistry has also prompted researchers to explore eco-friendly synthesis routes for this compound, addressing sustainability concerns in pharmaceutical manufacturing.

From a biochemical perspective, the propenone group in CAS No. 2027674-80-0 is believed to interact with specific enzyme targets, such as kinases and G-protein-coupled receptors (GPCRs). These interactions are under investigation for their potential to regulate cellular signaling pathways, a key focus area in contemporary drug discovery. The compound's ability to cross the blood-brain barrier (BBB) further enhances its appeal for central nervous system (CNS) drug development, a field experiencing rapid growth due to the rising prevalence of neurological diseases.

In addition to its therapeutic potential, 1-(1,2,4,5-Tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one is also studied for its physicochemical properties, such as solubility, stability, and bioavailability. These factors are crucial for formulating effective drug delivery systems, another trending topic in pharmaceutical sciences. The compound's logP value and hydrogen bonding capacity are frequently analyzed to predict its behavior in biological systems, providing valuable insights for researchers.

The exploration of benzazepine-based compounds like CAS No. 2027674-80-0 is part of a broader effort to discover new chemical entities with minimal side effects and high specificity. This aligns with the industry's shift toward personalized medicine, where treatments are tailored to individual genetic profiles. As such, this compound represents a promising avenue for future research, particularly in the context of orphan diseases and rare genetic disorders, which are increasingly prioritized in global health initiatives.

In summary, 1-(1,2,4,5-Tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one (CAS No. 2027674-80-0) is a compound of significant scientific and therapeutic interest. Its unique structure, potential applications, and alignment with current research trends make it a valuable subject for further study. As the pharmaceutical industry continues to evolve, compounds like this will play a pivotal role in addressing unmet medical needs and advancing human health.